N-(5-propyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide hydrochloride

• IUPAC Name: N-(5-propyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide;hydrochloride
• InChI: InChI=1S/C19H26N4O3S3.ClH/c1-2-8-22-9-7-15-16(13-22)28-19(20-15)21-18(24)14-5-10-23(11-6-14)29(25,26)17-4-3-12-27-17;/h3-4,12,14H,2,5-11,13H2,1H3,(H,20,21,24);1H
• InChI Key: YWWPSFAHTMHKKY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2=C(C1)SC(=N2)NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=CS4.Cl
• Molecular Formula: C19H27ClN4O3S3
• Molecular Weight: 491.1 g/mol

Description

N-(5-propyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H27ClN4O3S3 and its molecular weight is 491.08. The purity is usually 95%.
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Scientific Research Applications

• Antipsychotic Agent Potential : Some heterocyclic carboxamides, including structures similar to the given compound, have been studied for their potential as antipsychotic agents. These compounds have shown promising in vitro activities on dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors, as well as in vivo activities in antagonizing the apomorphine-induced climbing response in mice (Norman et al., 1996).

• Antimicrobial Activity : Certain derivatives of the compound have exhibited significant antibacterial and antifungal activities. These include activities against various microorganisms such as Escherichia coli, Staphylococcus aureus, and Candida albicans (Suresh et al., 2016).

• Antitumor and Antimicrobial Potential : Novel enaminones and their derivatives, which are structurally related to the compound , have been synthesized and found to possess antitumor and antimicrobial activities. These compounds have shown cytotoxic effects against certain cancer cell lines and have exhibited inhibitory effects on microbial growth (Riyadh, 2011).

• Synthesis and Biological Activities : The compound has been involved in the synthesis of a range of biologically active molecules. This includes the preparation of isothiazolopyridines, pyridothiazines, and pyridothiazepines, which possess valuable biological activities (Youssef et al., 2012).

• Cardiovascular Agent Development : Derivatives of the compound have been synthesized and evaluated for their coronary vasodilating and antihypertensive activities. Some of these compounds have shown promising results as potential cardiovascular agents (Sato et al., 1980).